N-({(2S,4S)-4-fluoro-1-[(methylthio)acetyl]pyrrolidin-2-yl}methyl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[[(2S,4S)-4-fluoro-1-(2-methylsulfanylacetyl)pyrrolidin-2-yl]methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H23FN2O3S/c1-23-15-5-3-12(4-6-15)7-16(21)19-9-14-8-13(18)10-20(14)17(22)11-24-2/h3-6,13-14H,7-11H2,1-2H3,(H,19,21)/t13-,14-/m0/s1
• InChI Key: MBYPHICGMGHJLU-KBPBESRZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCC2CC(CN2C(=O)CSC)F
• Isomeric SMILES: COC1=CC=C(C=C1)CC(=O)NC[C@@H]2C[C@@H](CN2C(=O)CSC)F
• Molecular Formula: C17H23FN2O3S
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-({(2S,4S)-4-fluoro-1-[(methylthio)acetyl]pyrrolidin-2-yl}methyl)-2-(4-methoxyphenyl)acetamide often involves complex procedures that include the introduction of fluorine and the construction of the pyrrolidine ring. For instance, Xiao-meng Wang et al. (2015) describe the synthesis of related compounds where the acetamide group is replaced with alkylurea to reduce toxicity and retain antiproliferative activity against cancer cell lines (Wang et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds similar to the one often features a pyrrolidine ring, which is crucial for their biological activity. The fluorine atom and the methoxyphenyl group can significantly influence the molecule's binding affinity to its target. For instance, J. Kuznecovs et al. (2020) discuss the synthesis and structural analysis of a fluorinated derivative of a sigma-1 receptor modulator, highlighting the importance of fluorine in the compound's activity (Kuznecovs et al., 2020).

Scientific Research Applications

Chemosensor Development

Research has led to the synthesis of chemosensors that utilize similar compounds for monitoring metal concentrations, like zinc, in living cells and aqueous solutions. Such sensors show remarkable fluorescence enhancement in the presence of specific ions and are reversible with the addition of chelating agents. This has significant implications in biological and environmental monitoring (Park et al., 2015).

Insecticidal Activity

Pyridine derivatives, which share a structural similarity with the compound , have been synthesized and found to possess insecticidal activities. These compounds were tested against specific pests like the cowpea aphid, showing significant efficacy. This suggests potential agricultural applications (Bakhite et al., 2014).

Anticancer Applications

Modifications of similar compounds, particularly by replacing certain functional groups, have shown to retain antiproliferative activities against human cancer cell lines. This indicates a potential pathway for the development of new anticancer agents with lower toxicity (Wang et al., 2015).

Anticonvulsant Activity

Compounds derived from similar chemical structures have been evaluated for their anticonvulsant activity. These studies have shown that certain derivatives exhibit protection in animal models of epilepsy, indicating potential applications in the treatment of seizure disorders (Obniska et al., 2015).